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Compound of Interest

Compound Name: Fungicide4

Cat. No.: B12415399

This guide provides a detailed comparison of the field performance of the novel fungicide,
Fungicide4, against established industry-standard fungicides. The data presented is a
synthesis of multi-season, multi-location field trials. This document is intended for researchers,
scientists, and professionals in the field of crop protection and drug development to provide an
objective analysis of Fungicide4's efficacy and to detail the methodologies used in its
evaluation.

Overview of Fungicide Performance

Fungicide4 has demonstrated broad-spectrum activity against key fungal pathogens in major
agricultural crops. Its performance is benchmarked against three leading classes of fungicides:
Strobilurins (Quinone outside Inhibitors or Qols), Triazoles (Demethylation Inhibitors or DMIS),
and Succinate Dehydrogenase Inhibitors (SDHIs). The following tables summarize the
comparative efficacy based on disease control percentages from field trials.

Table 1: Efficacy of Fungicide4 and Industry Standards
on Wheat Diseases
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. Disease
. Disease
Fungicide Product . Control (%) -
Target Disease  Control (%) -
Class Example . Industry
Fungicide4
Standard
o Septoria tritici
Novel Compound  Fungicide4 92% -
blotch
Stripe Rust 95% -
Powdery Mildew 88% -
o ) Septoria tritici
Strobilurin (Qol) Azoxystrobin - 85%
blotch
Stripe Rust - 90%
Powdery Mildew - 82%
] Septoria tritici
Triazole (DMI) Tebuconazole - 80%
blotch
Stripe Rust - 88%
Powdery Mildew - 85%
i Septoria tritici
SDHI Boscalid - 89%
blotch
Stripe Rust - 92%
Powdery Mildew - 87%

Table 2: Efficacy of Fungicide4 and Industry Standards

on Soybean Diseases
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. Disease
. Disease
Fungicide Product . Control (%) -
Target Disease  Control (%) -
Class Example . Industry
Fungicide4
Standard
o Frogeye Leaf
Novel Compound  Fungicide4 94% -
Spot
Soybean Rust 96% -
Powdery Mildew 90% -
o ) Frogeye Leaf
Strobilurin (Qol) Pyraclostrobin - 88%
Spot
Soybean Rust - 92%
Powdery Mildew - 85%
] ) Frogeye Leaf
Triazole (DMI) Propiconazole - 82%
Spot
Soybean Rust - 89%
Powdery Mildew - 87%
Frogeye Leaf
SDHI Fluxapyroxad - 91%
Spot
Soybean Rust - 94%
Powdery Mildew - 88%

Experimental Protocols

The data presented in this guide were generated from rigorous field trials conducted under
Good Laboratory Practices (GLP). The following protocols describe the methodology used to
assess the efficacy of Fungicide4 and the industry standards.

Field Trial Design
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o Experimental Design: A Randomized Complete Block Design (RCBD) was utilized to
minimize the effects of field variability.

e Replications: Each treatment, including an untreated control, was replicated at least four
times.

» Plot Size: Individual plots were established with a minimum size of 10 meters by 3 meters to
reduce edge effects and allow for accurate sampling.

e Treatments:

o Untreated Control: This provided a baseline for disease pressure and was essential for
calculating the efficacy of the fungicide treatments.

o Fungicide4: Applied at a range of rates to determine the optimal dose-response.

o Industry Standards: Applied at their recommended label rates.

Fungicide Application

o Equipment: A calibrated, compressed-air plot sprayer with flat-fan nozzles was used to
ensure uniform application.

o Application Timing: Fungicides were applied preventatively, based on disease forecasting
models, or at the first sign of disease symptoms, depending on the trial objectives.

o Spray Volume: A spray volume of 200 liters per hectare was used to ensure thorough
coverage of the plant canopy.

Data Collection and Analysis

o Disease Assessment: Disease severity was visually assessed on a percentage scale at
multiple time points throughout the growing season. The assessments were conducted by
trained personnel to ensure consistency.

e Yield Measurement: At crop maturity, the central area of each plot was harvested, and the
grain was weighed to determine yield. Moisture content was measured and yields were
adjusted to a standard moisture percentage.
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« Statistical Analysis: The collected data were subjected to Analysis of Variance (ANOVA).
Treatment means were separated using Fisher's Least Significant Difference (LSD) test at a
significance level of P < 0.05.

Signaling Pathways and Modes of Action

Understanding the mode of action is crucial for effective and sustainable disease management.
The following diagrams illustrate the cellular targets of the industry-standard fungicide classes.
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To cite this document: BenchChem. [Field Performance of Fungicide4 Compared to Industry
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to-industry-standards]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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